Cas no 28636-21-7 (Monensin Methyl Ester)

• Product Name: Monensin Methyl Ester
• CAS No: 28636-21-7
• MF: C₃₇H₆₄O₁₁
• MW: 684.897473335266
• CID: 258027
• PubChem ID: 176862
• Update Time: 2025-04-19

Monensin Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Monensin, methyl ester
• methyl (2R, 3S, 4R)-4-[(2R, 5R, 7S, 8R, 9S)-2-[(2R, 5S)-5-ethyl-5-[(2S, 3R, 5S)-5-[(2S, 3S, 5R, 6R)-6-hydroxy-6-(hydroxymethyl)-3, 5-dimethyloxan-2-yl]-3-methyloxolan-2-yl]oxolan-2-yl]-7-hydroxy-2, 8-dimethyl-1, 10-dioxaspiro[4.5]decan-9-yl]-3-methoxy-2-methylpentanoate
• Q9255065
• DTXSID90182804
• HY-131142
• methyl (2R,3S,4R)-4-[(2R,5R,7S,8R,9S)-2-[(2R,5S)-5-ethyl-5-[(2S,3R,5S)-5-[(2S,3S,5R,6R)-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyloxan-2-yl]-3-methyloxolan-2-yl]oxolan-2-yl]-7-hydroxy-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]-3-methoxy-2-methylpentanoate
• 28636-21-7
• J-017164
• Monensin methyl ester
• CS-0129437
• DA-55618
• Monensin Methyl Ester

• Inchi： 1S/C37H64O11/c1-11-35(32-21(3)17-27(44-32)29-20(2)16-22(4)37(41,19-38)47-29)13-12-28(45-35)34(8)14-15-36(48-34)18-26(39)23(5)31(46-36)24(6)30(42-9)25(7)33(40)43-10/h20-32,38-39,41H,11-19H2,1-10H3/t20-,21+,22+,23+,24+,25+,26-,27-,28+,29-,30-,31-,32-,34+,35-,36+,37-/m0/s1
• InChI Key： PFRZSHIENRKVSE-RJTHVKINSA-N
• SMILES： O1[C@H](CC[C@@]1(CC)[C@@H]1[C@H](C)C[C@@H]([C@@H]2[C@@H](C)C[C@@H](C)[C@@](CO)(O)O2)O1)[C@@]1(C)CC[C@]2(C[C@@H]([C@@H](C)[C@@H]([C@H](C)[C@@H]([C@H](C(=O)OC)C)OC)O2)O)O1

Computed Properties

• Exact Mass: 684.44486285g/mol
• Monoisotopic Mass: 684.44486285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 48
• Rotatable Bond Count: 11
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 752.1±60.0 °C at 760 mmHg
• Flash Point: 221.8±26.4 °C
• Vapor Pressure: 0.0±5.7 mmHg at 25°C

Monensin Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 24/25
• Safety Instruction： 36/37-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters